2-(1H-imidazole-2-carbonyl)pyridine

• IUPAC Name: 1H-imidazol-2-yl(pyridin-2-yl)methanone
• InChI: InChI=1S/C9H7N3O/c13-8(9-11-5-6-12-9)7-3-1-2-4-10-7/h1-6H,(H,11,12)
• InChI Key: LIFBOSHUEFDJAP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C(=O)C2=NC=CN2
• Molecular Formula: C9H7N3O
• DSSTOX Substance ID: DTXSID30428071
• Molecular Weight: 173.17 g/mol
• CAS RN: 203664-11-3

Description

“2-(1H-imidazole-2-carbonyl)pyridine” is a compound with the molecular formula C9H7N3O and a molecular weight of 173.17. It is also known by its IUPAC name, 1H-imidazol-2-yl (2-pyridinyl)methanone. The compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a pyridine ring attached to an imidazole ring via a carbonyl group. The compound’s InChI code is 1S/C9H7N3O/c13-8(9-11-5-6-12-9)7-3-1-2-4-10-7/h1-6H,(H,11,12).

Chemical Reactions Analysis

The specific chemical reactions involving “this compound” are not well-documented in the literature. Imidazole compounds, in general, are known to participate in a variety of chemical reactions, often acting as a core metal-binding pharmacophore.

Scientific Research Applications

Synthesis and Development

Recent advancements in the synthesis of imidazo[1,2-a]pyridine structures have been a significant area of research. Pericherla et al. (2015) highlighted various methods, including multicomponent reactions and transition-metal-catalyzed C–H activation, to synthesize the imidazo[1,2-a]pyridine scaffold, which is structurally related to 2-(1H-imidazole-2-carbonyl)pyridine (Pericherla, Kaswan, Pandey, & Kumar, 2015).

Fluorescent Probes

Shao et al. (2011) demonstrated the use of imidazo[1,2-a]pyridine derivatives, closely related to this compound, as efficient fluorescent probes for mercury ion detection in various solutions (Shao, Pang, Yan, Shi, & Cheng, 2011).

pH Sensing

Zhang et al. (2015) synthesized an imidazo[1,5-a]pyridine-based pH fluorescent probe, highlighting its application in detecting acidic pH conditions, which is relevant to the properties of this compound (Zhang, Song, Cao, Liu, Chen, Cao, & Zhao, 2015).

Chemical Synthesis Applications

Wang et al. (2015) discussed a copper-catalyzed dicarbonylation of imidazo[1,2-a]pyridines, which is a process relevant to the manipulation of compounds like this compound in the synthesis of fine chemicals (Wang, Lei, Cao, Qiu, Liu, Deng, & Yan, 2015).

Therapeutic Agents Development

Deep et al. (2016) explored the imidazo[1,2-a]pyridine scaffold in medicinal chemistry, particularly its applications in developing novel therapeutic agents. This research is pertinent to understanding the broader applications of related compounds like this compound (Deep, Bhatia, Kaur, Kumar, Jain, Singh, Batra, Kaushik, & Deb, 2016).

Corrosion Inhibition

Zhang et al. (2018) investigated 1-(2-pyridyl)-2-thiourea and 2-(imidazol-2-yl)-pyridine, compounds structurally similar to this compound, as effective corrosion inhibitors for mild steel in acidic media (Zhang, Li, Wang, Liu, Gu, & Wu, 2018).

Fluorescent Membrane Probes

Renno et al. (2022) synthesized imidazo[1,5-a]pyridine-based fluorophores, showcasing their potential as fluorescent membrane probes. This research extends the application possibilities for structurally similar compounds like this compound (Renno, Cardano, Volpi, Barolo, Viscardi, & Fin, 2022).

Safety and Hazards

The compound is associated with several hazard statements, including H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary measures should be taken when handling this compound.

Future Directions

Imidazole compounds have been the focus of many recent studies due to their wide range of applications. Future research could explore the potential uses of “2-(1H-imidazole-2-carbonyl)pyridine” in various fields, such as medicinal chemistry and drug discovery.